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Introduction
Ivacaftor benzenesulfonate is a potent potentiator of the Cystic Fibrosis Transmembrane

Conductance Regulator (CFTR) protein. It functions by increasing the channel-open probability

(gating) of the CFTR protein present at the cell surface, thereby enhancing chloride ion

transport. In the context of Cystic Fibrosis (CF), a genetic disorder caused by mutations in the

CFTR gene, Ivacaftor is a key component of modulator therapies aimed at restoring the

function of defective CFTR proteins.[1][2]

Patient-derived organoids, particularly intestinal organoids, have emerged as a robust

preclinical model to study CFTR function and predict patient-specific responses to CFTR

modulators like Ivacaftor.[3][4][5] These three-dimensional in vitro culture systems recapitulate

the in vivo physiology of the intestinal epithelium and allow for the functional assessment of

CFTR activity through assays such as the Forskolin-Induced Swelling (FIS) assay.[3][5][6] In

this assay, forskolin is used to raise intracellular cyclic AMP (cAMP) levels, which in turn

activates the CFTR channel, leading to fluid secretion into the organoid lumen and subsequent

swelling.[4][6] The degree of swelling serves as a direct measure of CFTR function.

These application notes provide a comprehensive overview of the use of Ivacaftor
benzenesulfonate in organoid culture systems, including detailed experimental protocols, data
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presentation, and visualizations of the underlying biological pathways and experimental

workflows.

Data Presentation
The efficacy of Ivacaftor, often in combination with CFTR correctors, in restoring CFTR function

in patient-derived organoids is quantified by the FIS assay. The data is typically presented as

the area under the curve (AUC) of organoid swelling over time or as the percentage increase in

organoid area. The following tables summarize representative quantitative data from studies

utilizing Ivacaftor in organoid models.

Table 1: Forskolin-Induced Swelling (FIS) in Response to CFTR Modulators in Patient-Derived

Intestinal Organoids (PDIOs)
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CFTR Genotype
Treatment
Condition

Mean FIS (Area
Under the Curve,
AUC)

Reference

F508del/F508del Vehicle (DMSO) Baseline [7][8]

F508del/F508del Ivacaftor
Minimal increase over

baseline
[9]

F508del/F508del Lumacaftor/Ivacaftor
Significant increase

over baseline
[8]

F508del/F508del Tezacaftor/Ivacaftor
Significant increase

over baseline
[10]

F508del/F508del
Elexacaftor/Tezacaftor

/Ivacaftor (ETI)

Substantial and

significant increase

over baseline and

dual therapies

[7][10]

F508del/Class I

Mutation
Vehicle (DMSO) Baseline [7]

F508del/Class I

Mutation

Elexacaftor/Tezacaftor

/Ivacaftor (ETI)

Significant increase

over baseline
[7]

Rare CFTR Variants Vehicle (DMSO) Baseline [7][11]

Rare CFTR Variants
Elexacaftor/Tezacaftor

/Ivacaftor (ETI)

Variable, but often

significant, increase

depending on the

specific mutation

[7][11][12]

Table 2: Correlation of Organoid Swelling with Clinical Biomarkers of CFTR Function
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In Vitro Assay Clinical Biomarker Correlation Reference

Forskolin-Induced

Swelling (FIS) in rectal

organoids

Sweat Chloride

Concentration (SCC)
Correlates [3]

Forskolin-Induced

Swelling (FIS) in rectal

organoids

Intestinal Current

Measurement (ICM)
Correlates [3]

Forskolin-Induced

Swelling (FIS) in rectal

organoids

Percent Predicted

Forced Expiratory

Volume in 1 second

(ppFEV1)

improvement

Correlates [7][11]

Experimental Protocols
The primary assay for assessing the effect of Ivacaftor in organoid systems is the Forskolin-

Induced Swelling (FIS) assay.

Protocol: Forskolin-Induced Swelling (FIS) Assay in
Human Intestinal Organoids
1. Organoid Culture and Maintenance:

Human intestinal organoids are established from rectal biopsies or intestinal tissue from CF

patients and healthy controls.[3]

Organoids are cultured in a basement membrane extract (e.g., Matrigel) and maintained in a

specialized organoid growth medium.[13]

The medium is typically changed every 2-3 days, and organoids are passaged every 7-10

days.

2. Plating for FIS Assay:
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Prior to the assay, organoids are mechanically sheared into smaller fragments and plated in

a 96-well or 384-well plate pre-coated with basement membrane extract.[5][14]

Allow the basement membrane extract to solidify at 37°C for 10-15 minutes.

Add organoid growth medium to each well.

3. CFTR Corrector Pre-incubation (if applicable):

For CFTR mutations that affect protein folding and trafficking (e.g., F508del), organoids are

pre-incubated with CFTR correctors (e.g., Lumacaftor, Tezacaftor, Elexacaftor) for 24-48

hours.[7][15] This allows for the rescue and trafficking of the mutant CFTR protein to the cell

surface.

4. Forskolin-Induced Swelling Assay:

After the corrector pre-incubation period, the growth medium is replaced with a medium

containing forskolin (typically 5-10 µM) and Ivacaftor (typically 3-5 µM).[7][15]

For gating mutations that are responsive to Ivacaftor alone, no corrector pre-incubation is

necessary.

Immediately after the addition of forskolin and Ivacaftor, the plate is transferred to a live-cell

imaging system equipped with an environmental chamber to maintain 37°C and 5% CO2.

Brightfield images of the organoids are captured at regular intervals (e.g., every 15-30

minutes) for a total duration of 60-120 minutes.[3]

5. Data Analysis:

The cross-sectional area of individual organoids is measured at each time point using image

analysis software (e.g., ImageJ).

The swelling is quantified as the percentage increase in organoid area relative to the area at

time zero (t=0).

The area under the curve (AUC) is calculated from the swelling kinetics to provide a single

quantitative measure of CFTR function.
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Click to download full resolution via product page

Caption: cAMP-mediated activation of the CFTR channel and the potentiating effect of

Ivacaftor.

Experimental Workflow
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Caption: Workflow for the Forskolin-Induced Swelling (FIS) assay.
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Caption: Correlation between in vitro organoid swelling and clinical outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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